BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Hydrogen bromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydrogen bromide

Cat. No.: B145481

Essential Safety and Handling Guide for
Hydrogen Bromide

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for the safe handling of hydrogen bromide (HBr) in
a laboratory setting. Adherence to these guidelines is essential for minimizing risks to
researchers, scientists, and drug development professionals.

Hydrogen bromide is a highly corrosive and toxic gas that can cause severe burns to the skin,
eyes, and respiratory tract upon contact.[1][2][3] Inhalation is a primary route of exposure and
can lead to significant respiratory irritation and damage.[1][2] It is crucial to handle this
chemical with appropriate engineering controls and personal protective equipment at all times.

Immediate Safety and Personal Protective
Equipment (PPE) Protocol

A thorough risk assessment must be conducted before beginning any work with hydrogen
bromide. The following step-by-step guidance will ensure the selection and use of appropriate
PPE.

1. Engineering Controls:
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Always handle hydrogen bromide in a well-ventilated area, preferably within a certified
chemical fume hood with a corrosion-resistant, forced-draft system.[4][5]

Ensure that safety showers and eyewash stations are readily accessible and have been
recently tested.[4][5]

Gas detection systems equipped with alarms should be in place to monitor for leaks and
ensure HBr levels remain below established exposure limits.[1]

. Eye and Face Protection:

Wear splash-resistant safety goggles that meet EN 166 or OSHA 29 CFR 1910.133
standards.[4][6]

When connecting or disconnecting cylinders, or whenever there is a higher risk of exposure,
a full-face shield must be worn in addition to safety goggles.[1][4][6]

. Respiratory Protection:

Respiratory protection is mandatory when engineering controls may not be sufficient to
maintain exposure below occupational limits.

For concentrations up to 30 ppm, a NIOSH-approved supplied-air respirator in continuous-
flow mode, a powered air-purifying respirator (PAPR) with an acid gas cartridge, or a full-
facepiece respirator with an appropriate acid gas canister is required.[7][8]

In situations with unknown concentrations or during emergencies, a self-contained breathing
apparatus (SCBA) with a full facepiece is essential.[4][3][9]

. Skin and Body Protection:

Gloves: Wear chemically resistant gloves at all times. Recommended materials include
Butyl-rubber, chloroprene, or Hydrogenated Nitrile-Butadiene rubber (HNBR).[5][6] Always
consult the glove manufacturer's specifications for breakthrough times and compatibility.
When handling liquefied gas, wear cold-insulating gloves (EN 511).[6]
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» Protective Clothing: A full-length, chemically resistant lab coat or apron should be worn to

prevent skin exposure.[5] For tasks with a high risk of splashes or gas release, a gas-tight

chemical protective suit (compliant with EN 943-1) is necessary.[6][9]

o Footwear: Wear closed-toe shoes; safety footwear (compliant with EN ISO 20345) is

recommended when handling cylinders.[6][9]

Quantitative Exposure Limits

The following table summarizes the occupational exposure limits for hydrogen bromide

established by various regulatory agencies. All work should be conducted in a manner that

keeps exposure well below these limits.

Agency

Exposure Limit

Notes

OSHA (Occupational Safety

and Health Administration)

3 ppm (10 mg/m?)

8-hour Permissible Exposure
Limit (PEL)

NIOSH (National Institute for
Occupational Safety and
Health)

3 ppm (10 mg/m3)

Ceiling Recommended
Exposure Limit (REL)

ACGIH (American Conference

Ceiling Threshold Limit Value

of Governmental Industrial 2 ppm
o (TLV)®
Hygienists)
NIOSH IDLH (Immediately The level at which immediate
30 ppm

Dangerous to Life or Health)

escape is necessary

(Source:[1][7][10][11])

Operational and Disposal Plans

Handling and Storage Procedures:

o Cylinder Handling: Protect cylinders from physical damage. Do not drag, roll, or drop them.

Cylinders should be stored upright and firmly secured to prevent falling.[5]
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o System Integrity: Use a "first in-first out" inventory system.[5] Ensure all lines and equipment
are electrically grounded and made of compatible, corrosion-resistant materials. Regularly
check for leaks.[5]

o Preventing Suckback: Use a check valve or other backflow prevention device in the piping to
prevent foreign materials from entering the cylinder.[5][12]

Emergency First-Aid Procedures:

 Inhalation: Immediately move the affected person to fresh air.[4][5] If breathing is difficult,
qualified personnel should administer oxygen. If breathing has stopped, begin artificial
respiration. Seek immediate medical attention.[4][5][6]

o Skin Contact: Immediately flush the affected area with large amounts of water for at least 15
minutes while removing all contaminated clothing.[4][5][12] For contact with liquefied gas,
which can cause frostbite, immerse the affected area in warm water.[10] Seek immediate
medical attention.[5][12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[4][5] Remove contact lenses if present and easy to do.[6][12] Seek immediate
medical attention from an ophthalmologist.[4]

Disposal Plan:

o Contaminated PPE: Double-bag and seal all contaminated gloves, clothing, and other
disposable materials.[5] Dispose of this waste as hazardous material in accordance with
local, regional, and national regulations.

o Empty Cylinders: Do not attempt to refill empty cylinders. Ensure the valve is fully closed and
the valve protection cap is securely in place.[5] Return all empty gas cylinders to the
compressed gas distributor.[5]
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Caption: PPE selection workflow for handling Hydrogen Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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